Cas no 2866318-41-2 (1-Chloro-4-isoquinolinesulfonamide)

• Product Name: 1-Chloro-4-isoquinolinesulfonamide
• CAS No: 2866318-41-2
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• CID: 5464613
• Update Time: 2025-10-29

1-Chloro-4-isoquinolinesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-isoquinolinesulfonamide

• Inchi： 1S/C9H7ClN2O2S/c10-9-7-4-2-1-3-6(7)8(5-12-9)15(11,13)14/h1-5H,(H2,11,13,14)
• InChI Key： FWENYNXCFWUYHP-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=CC=C2)C(S(N)(=O)=O)=CN=1

Experimental Properties

• Density: 1.539±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.0±55.0 °C(Predicted)
• pka: 9.43±0.30(Predicted)

Additional information on 1-Chloro-4-isoquinolinesulfonamide

Recent Advances in the Study of 1-Chloro-4-isoquinolinesulfonamide (CAS: 2866318-41-2) in Chemical Biology and Pharmaceutical Research

1-Chloro-4-isoquinolinesulfonamide (CAS: 2866318-41-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a kinase inhibitor, with particular focus on its ability to modulate key signaling pathways involved in cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, efficacy, and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-Chloro-4-isoquinolinesulfonamide exhibits potent inhibitory activity against protein kinase C (PKC) isoforms, which are critical regulators of cell proliferation and survival. The researchers utilized a combination of X-ray crystallography and molecular dynamics simulations to elucidate the binding mode of the compound within the ATP-binding pocket of PKC. These structural insights provide a foundation for the rational design of more selective and potent derivatives.

In addition to its kinase inhibitory properties, recent preclinical studies have investigated the anti-inflammatory effects of 1-Chloro-4-isoquinolinesulfonamide. A paper in Biochemical Pharmacology (2024) reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This effect was attributed to the compound's ability to disrupt the NF-κB signaling pathway, suggesting its potential utility in treating chronic inflammatory conditions.

Another area of active research involves the use of 1-Chloro-4-isoquinolinesulfonamide as a chemical probe to study cellular signaling networks. A recent study in ACS Chemical Biology (2023) employed this compound to map the interactome of PKC-related proteins in cancer cells, revealing novel protein-protein interactions that could be targeted for therapeutic intervention. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite these promising findings, challenges remain in the development of 1-Chloro-4-isoquinolinesulfonamide as a clinical candidate. Issues such as off-target effects and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and optimization of the compound's physicochemical properties. Ongoing research aims to develop next-generation analogs with improved selectivity and safety profiles.

In conclusion, 1-Chloro-4-isoquinolinesulfonamide (CAS: 2866318-41-2) represents a versatile tool for both basic research and drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent underscores its potential in addressing unmet medical needs. Future studies will likely focus on translating these preclinical findings into clinical applications, paving the way for novel therapeutic strategies in oncology and immunology.